Cas no 1261622-63-2 (4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261622-63-2
• MF: C₁₂H₆ClF₃N₂O₃
• MW: 318.635852336884
• CID: 4987546
• Update Time: 2025-05-26

4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF3N2O3/c13-11-9(5-17-6-10(11)18(19)20)7-2-1-3-8(4-7)21-12(14,15)16/h1-6H
• InChI Key： OPGHJQMPEBFHNZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C=CC=C(C=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 4.1
• Topological Polar Surface Area: 67.9

Additional information on 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261622-63-2)

4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1261622-63-2, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a nitro group, and a trifluoromethoxy phenyl moiety, makes this molecule a versatile intermediate in synthetic chemistry.

The structural configuration of 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine contributes to its reactivity and potential applications in drug discovery. The electron-withdrawing nature of the nitro group and the electron-donating effect of the trifluoromethoxy group create a balance that enhances its utility in various synthetic pathways. This compound has been explored in the development of novel therapeutic agents, particularly in the context of targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in the pharmacological potential of pyridine derivatives due to their ability to interact with biological targets at the molecular level. The specific arrangement of substituents in 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for further investigation. Researchers have been particularly keen on understanding how modifications to this scaffold can lead to improved drug efficacy and reduced side effects.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The nitro group can be reduced to an amine, while the chloro substituent can undergo nucleophilic substitution reactions, providing multiple avenues for chemical modification. These properties make 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine a valuable asset in the synthesis of more complex molecules designed for therapeutic purposes.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The pyridine core is known to interact with various neurotransmitter receptors and enzymes, which are implicated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. By leveraging the structural features of 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine, researchers aim to develop novel compounds that can modulate these pathways more effectively than existing treatments.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing new pesticides and herbicides. The unique combination of functional groups allows for the creation of molecules that can target specific enzymes or receptors involved in plant growth and defense mechanisms. This could lead to more efficient and environmentally friendly agricultural practices.

Synthetic methodologies have been refined over time to optimize the production of 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine. Advances in catalytic processes and green chemistry principles have enabled more sustainable routes to this intermediate, reducing waste and energy consumption. These improvements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's stability under various conditions is another key factor that contributes to its utility. Pyridine derivatives are generally stable at room temperature but may require specific storage conditions when exposed to light or air. Understanding these stability parameters is essential for ensuring that 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine retains its integrity throughout synthesis and formulation processes.

In conclusion, 4-Chloro-3-nitro-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261622-63-2) represents a promising candidate for further exploration in both pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate with broad applications. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.